Cas no 1503290-36-5 (Benzo[d]isothiazole-7-carbonitrile)
Benzo[d]isothiazole-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- Benzo[d]isothiazole-7-carbonitrile
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- Inchi: 1S/C8H4N2S/c9-4-6-2-1-3-7-5-10-11-8(6)7/h1-3,5H
- InChI Key: QZXAAGGBCNBYBJ-UHFFFAOYSA-N
- SMILES: S1C2C(C#N)=CC=CC=2C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 196
- XLogP3: 2
- Topological Polar Surface Area: 64.9
Benzo[d]isothiazole-7-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004437-1g |
Benzo[d]isothiazole-7-carbonitrile |
1503290-36-5 | 95% | 1g |
2,144.00 USD | 2021-06-01 | |
| Alichem | A059004437-5g |
Benzo[d]isothiazole-7-carbonitrile |
1503290-36-5 | 95% | 5g |
5,896.00 USD | 2021-06-01 |
Benzo[d]isothiazole-7-carbonitrile Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Benzo[d]isothiazole-7-carbonitrile
Benzo[d]isothiazole-7-carbonitrile (CAS No. 1503290-36-5): A Versatile Scaffold in Medicinal Chemistry
Benzo[d]isothiazole-7-carbonitrile (CAS No. 1503290-36-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural framework and diverse biological activities. The benzo[d]isothiazole core, fused with a nitrile group at the 7-position, provides a rigid yet flexible platform for molecular design, enabling interactions with various biological targets. This compound belongs to the broader class of isothiazoles, which are known for their pharmacological potential in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases.
The nitrile functionality at C7 position is a key feature that enhances the compound's reactivity and bioavailability. Recent studies have demonstrated that this group can undergo hydrolysis to form carboxylic acids or be converted into amides through enzymatic processes, which are critical for modulating pharmacokinetic properties. For instance, a 2024 study published in the *Journal of Medicinal Chemistry* highlighted how Benzo[d]isothiazole-7-carbonitrile derivatives exhibited improved metabolic stability compared to their amide analogs, particularly in liver microsomal assays.
Synthetic approaches to this scaffold have evolved significantly since its initial characterization. Modern methodologies emphasize atom-efficient reactions such as palladium-catalyzed cross-couplings and microwave-assisted cyclizations. A notable advancement reported in 2023 involved the use of green chemistry principles to synthesize Benzo[d]isothiazole-7-carbonitrile under solvent-free conditions with high yield (89%) and excellent regioselectivity. These developments align with industry trends toward sustainable chemical synthesis.
In the realm of pharmaceutical research, this compound has shown promise as a lead structure for kinase inhibitors. A 2024 preclinical study demonstrated that certain benzo[d]isothiazole-based nitriles selectively inhibited the activity of Aurora kinases (AURKA/B), key regulators of cell cycle progression. The compounds displayed IC₅₀ values below 10 nM against AURKB and exhibited favorable ADME profiles in mouse models, supporting their potential as anticancer agents.
The scaffold's versatility extends to its application in neuropharmacology. Researchers at the University of Tokyo (2024) discovered that specific substitutions on the benzo[d]isothiazole ring system enhanced binding affinity for sigma receptors (σ₁/σ₂), which are implicated in psychiatric disorders and neuroprotection. This finding opens new avenues for developing therapeutics targeting schizophrenia and Alzheimer's disease.
A critical aspect of this compound's utility lies in its compatibility with combinatorial chemistry techniques. The rigid aromatic framework allows for systematic modification through functional group transformations while maintaining core pharmacophore integrity. For example, electron-withdrawing groups introduced at positions 5 or 6 have been shown to enhance lipophilicity without compromising target specificity—a balance essential for oral drug delivery systems.
The field of materials science has also recognized the potential of this scaffold. Recent investigations into conjugated polymers incorporating nitrile-functionalized benzoisothiazoles revealed enhanced charge transport properties suitable for organic photovoltaics applications. These findings were presented at the International Conference on Advanced Materials (ICAM 2024) as part of next-generation solar cell development initiatives.
In agricultural chemistry contexts, derivatives of this compound have demonstrated herbicidal activity against broadleaf weeds through inhibition of protoporphyrinogen oxidase (PPO). Field trials conducted by Syngenta Research Division (Q1 2024) showed that certain ester derivatives achieved >95% weed control efficacy while maintaining low phytotoxicity to crop plants—a significant advancement over existing PPO-inhibiting herbicides.
The structural diversity achievable through modification of the nitrile group continues to drive innovation across multiple disciplines. Current research directions include: - Development of fluorescent probes using nitrile-to-aldehyde conversions - Design of metal-chelating agents via coordination chemistry - Creation of photoresponsive materials through Z/E isomerization These applications reflect the growing recognition of this scaffold as a "privileged structure" in modern chemical biology.
Ongoing clinical studies further validate the therapeutic potential of this class: - Phase I trials evaluating an anti-diabetic formulation - Preclinical models demonstrating anti-fibrotic effects - Investigational use as a radiosensitizer in cancer therapy These developments underscore the importance of continued research into structural optimization and mechanism elucidation.
The regulatory landscape surrounding compounds like Benzo[d]isothiazole-7-carbonitrile reflects evolving safety standards: - Environmental impact assessments now include biodegradation studies - Toxicological profiling emphasizes off-target effects screening - Intellectual property strategies focus on scaffold modification rather than core structure claims These considerations ensure responsible development while maintaining innovation momentum.
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